![molecular formula C11H15N3O B2943067 1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine CAS No. 1211663-55-6](/img/structure/B2943067.png)
1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine is a chemical compound that belongs to the class of benzimidazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry.
Mechanism of Action
The exact mechanism of action of 1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins involved in various biological processes. For example, it has been reported to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and transcription. It has also been shown to inhibit the activity of histone deacetylases, enzymes that regulate gene expression.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and reduce inflammation. It has also been reported to increase insulin sensitivity and improve glucose tolerance in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine in lab experiments is its broad spectrum of biological activities. It can be used to study various biological processes and diseases, making it a versatile tool for researchers. However, one of the limitations of using this compound is its potential toxicity. It has been reported to exhibit cytotoxicity in some cell lines, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine. Some of these include:
1. Investigation of its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.
2. Development of more potent and selective analogs of this compound for improved efficacy and reduced toxicity.
3. Study of its mechanism of action at the molecular level to better understand its biological effects.
4. Investigation of its potential as a tool for studying various biological processes and diseases.
5. Development of new synthetic methods for the preparation of this compound and its analogs.
In conclusion, this compound is a promising compound with a broad spectrum of biological activities. It has potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. Further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.
Synthesis Methods
The synthesis of 1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine involves the condensation reaction of 2-aminomethylbenzimidazole with 2-methoxyethylamine. The reaction is carried out in the presence of a suitable solvent like ethanol or methanol, and a suitable catalyst like sulfuric acid or hydrochloric acid. The yield and purity of the product can be improved by using a purification method like recrystallization or column chromatography.
Scientific Research Applications
1-[1-(2-methoxyethyl)-1H-benzimidazol-2-yl]methanamine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties. It has also been investigated for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
[1-(2-methoxyethyl)benzimidazol-2-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-15-7-6-14-10-5-3-2-4-9(10)13-11(14)8-12/h2-5H,6-8,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJDFXHUVLHRDBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=CC=CC=C2N=C1CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.